Cas no 153903-12-9 (4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid
• CAS No: 153903-12-9
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD11974238
• CID: 5607556
• PubChem ID: 68453535
• Update Time: 2025-05-24

4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(BOC-AMINO)METHYL-2-METHOXY-BENZOIC ACID
• 4-((tert-butoxycarbonylamino)methyl)-2-methoxybenzoic acid
• 153903-12-9
• SCHEMBL2948042
• 4-(((tert-butoxycarbonyl)amino)methyl)-2-methoxybenzoic acid
• 4-(([(TERT-BUTOXY)CARBONYL]AMINO)METHYL)-2-METHOXYBENZOIC ACID
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid
• 4-(([(TERT-BUTOXY)CARBONYL]AMINO)METHYL)-2-METHOXYBENZOICACID
• EN300-843147
• 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid

• MDL： MFCD11974238
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(18)15-8-9-5-6-10(12(16)17)11(7-9)19-4/h5-7H,8H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： VLQHXVXANUSKNW-UHFFFAOYSA-N
• SMILES： C(C)(C)(OC(=O)NCC1=CC(OC)=C(C(=O)O)C=C1)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid

Comprehensive Overview of 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid (CAS No. 153903-12-9)

4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid (CAS No. 153903-12-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and methoxybenzoic acid backbone, plays a pivotal role in peptide coupling reactions and drug development. Its unique structure makes it a valuable intermediate for designing bioactive molecules, particularly in the fields of oncology and neurology.

In recent years, the demand for Boc-protected amino acid derivatives like 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid has surged due to their applications in targeted drug delivery systems and small-molecule inhibitors. Researchers frequently search for "Boc-protected building blocks for drug discovery" or "synthetic routes for methoxybenzoic acid derivatives," reflecting its relevance in modern medicinal chemistry. The compound's stability under acidic conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility.

From an industrial perspective, CAS No. 153903-12-9 is often discussed alongside "green chemistry alternatives" and "scalable synthesis protocols." Environmental concerns have driven interest in solvent-free or water-mediated reactions for producing such intermediates. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, as purity directly impacts downstream applications in high-throughput screening platforms.

The compound's methoxy group contributes to enhanced lipophilicity, a property frequently explored in "blood-brain barrier penetration studies" – a hot topic in neurodegenerative disease research. Patent literature reveals its incorporation in prodrug formulations and bioconjugation strategies, particularly for antibody-drug conjugates (ADCs). These applications align with growing searches for "next-generation linker molecules" in precision medicine.

Regulatory compliance for 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid follows standard organic chemical guidelines, with emphasis on proper storage (typically 2-8°C under inert atmosphere). Safety data sheets highlight its non-hazardous nature under normal handling conditions, though standard laboratory precautions apply. The compound's carboxylic acid functionality enables diverse derivatization, making it a versatile candidate for "structure-activity relationship (SAR) studies".

Emerging trends show increased academic interest in this compound's potential for metal-organic framework (MOF) synthesis and catalytic applications. Its aromatic system and protected amine group offer coordination sites for designing heterogeneous catalysts. Such multidisciplinary applications demonstrate why CAS 153903-12-9 remains a subject of ongoing investigation across material science and pharmaceutical domains.